E14KKL

• bioactivity: Antibacterial
• sequence: LKKLLKKLKKLLKK

Description

E14KKL is a synthetic construct peptide with documented antibacterial activity. Its molecular formula is C24H30N2O2, and it has a molecular weight of 378.51 g/mol . The compound is cataloged under ACM1007319132 and is available with a purity of ≥97% .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

E14KKL belongs to a family of synthetic antibacterial peptides. Below is a comparative analysis with two structurally related compounds: E12LLK and E14LKK/H14LKK (see Table 1 for summary).

Table 1: Structural and Basic Properties of this compound and Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Known Activity
This compound	C24H30N2O2	378.51	Lysine (K)-rich sequence	Antibacterial
E12LLK	Not provided	Not provided	Leucine (L)-rich sequence	Antibacterial
E14LKK	Not provided	Not provided	Hybrid leucine/lysine sequence	Antibacterial

Key Comparisons:

E12LLK and E14LKK/H14LKK incorporate leucine (L), a hydrophobic amino acid, which may promote membrane insertion or aggregation. The combination of leucine and lysine in E14LKK/H14LKK suggests a balance between hydrophobicity and cationic charge, a feature common in antimicrobial peptides like magainins or defensins.

Gram-negative bacteria) are available in the provided sources. This lack of data limits direct functional comparisons.

Structural Flexibility :

• The positional variation in lysine and leucine residues (e.g., this compound vs. E14LKK) may influence secondary structures (e.g., α-helix, β-sheet) and stability under physiological conditions. However, circular dichroism (CD) or nuclear magnetic resonance (NMR) data confirming these structural features are absent in the cited materials.